2,4-Dimethylimidazo[1,5-a]pyrimidine-8-carboxamide

Specification

• CAS No.: 55418-16-1
• Molecular Formula: C9H10N4O
• Molecular Weight: 190.206
• IUPAC Name: 2,4-dimethylimidazo[1,5-a]pyrimidine-8-carboxamide
• Standard InChI: InChI=1S/C9H10N4O/c1-5-3-6(2)13-4-11-7(8(10)14)9(13)12-5/h3-4H,1-2H3,(H2,10,14)
• Standard InChI Key: VMSVWRMWCLCCAM-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC2=C(N=CN12)C(=O)N)C

Introduction

Structural and Physicochemical Properties

The compound features a fused imidazo[1,5-a]pyrimidine core substituted with methyl groups at the 2- and 4-positions and a carboxamide moiety at the 8-position. Its canonical SMILES representation is $\text{Cc1cc(C)n2c(n1)c(nc2)C(=O)N}$, reflecting the dimethyl and carboxamide substituents.

Table 1: Key Physicochemical Data

Property	Value
Molecular Formula	$\text{C}_9\text{H}_{10}\text{N}_4\text{O}$
Molecular Weight	190.206 g/mol
CAS Number	55418-16-1
Purity	≥95%
Storage Conditions	Cool, dry environment
Availability	100 mg to 5 g commercial scales

The planar bicyclic scaffold enhances π-π stacking interactions, while the carboxamide group facilitates hydrogen bonding with biological targets. The methyl substituents likely influence lipophilicity and metabolic stability, though experimental LogP or solubility data remain unreported.

Synthetic Approaches and Reaction Chemistry

Although no direct synthesis of 2,4-dimethylimidazo[1,5-a]pyrimidine-8-carboxamide is documented, analogous routes for related imidazopyrimidines provide methodological guidance. A representative strategy for substituted imidazo[1,2-a]pyridine-3-carboxamides involves:

• Bromination: Reacting 2-amino-γ-picoline with ethyl 2-chloroacetoacetate to form monobromo or dibromo intermediates.

• Cyclization: Acid- or base-mediated cyclization to construct the imidazo[1,5-a]pyrimidine core.

• Carboxamide Formation: Coupling carboxylic acid intermediates with amines using $\text{EDCI/HOBt}$ reagents.

For example, 6,8-dibromo-2,7-dimethylimidazo[1,2-a]pyridine-3-carboxylic acid (3b) was synthesized in 82% yield, followed by amidation with aryl amines to generate antituberculosis-active carboxamides. Adapting these steps to target the 8-carboxamide position on the imidazo[1,5-a]pyrimidine scaffold would require positional selectivity during cyclization and functionalization.

Future Research Directions

• Synthetic Optimization: Developing regioselective routes to enable large-scale production.

• Target Identification: Screening against panels of neurological and infectious disease targets.

• Pharmacokinetic Studies: Assessing bioavailability, metabolism, and toxicity in preclinical models.

• Analog Design: Introducing fluorinated or chiral substituents to enhance selectivity and potency.